Cas no 54557-81-2 (4-3,4-(Ethylenedioxy)phenyl-4-oxobutyric acid)

• Product Name: 4-3,4-(Ethylenedioxy)phenyl-4-oxobutyric acid
• CAS No: 54557-81-2
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• MDL: MFCD00168683
• CID: 382939
• PubChem ID: 2758835
• Update Time: 2025-04-19

4-3,4-(Ethylenedioxy)phenyl-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-4-oxobutanoic acid
• 1,4-Benzodioxin-6-butanoicacid, 2,3-dihydro-g-oxo-
• 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-oxobutanoic acid
• 4-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-4-oxo-butyric acid
• 3-(6-<1,4>benzodioxanylcarbonyl)propionic acid
• 4-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-4-oxo-buttersaeure
• 4-(2H,3H-benzo[3,4-e]1,4-dioxin-6-yl)-4-oxobutanoic acid
• 4-[3,4-(Ethylenedioxy)Phenyl]-4-Oxobutyric Acid
• 4-3,4-(Ethylenedioxy)phenyl-4-oxobutyric acid

• MDL： MFCD00168683
• Inchi： 1S/C12H12O5/c13-9(2-4-12(14)15)8-1-3-10-11(7-8)17-6-5-16-10/h1,3,7H,2,4-6H2,(H,14,15)
• InChI Key： LMDXEMFSAHAGGP-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(C(CCC(=O)O)=O)=CC1=2

Computed Properties

• Exact Mass: 236.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 138 °C
• PSA: 72.83000
• LogP: 1.50530

4-3,4-(Ethylenedioxy)phenyl-4-oxobutyric acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C